Acid Blue 45
Acid Blue 45
Brand Name:
Vulcanchem
CAS No.:
2861-02-1
VCID:
VC20836232
InChI:
InChI=1S/C14H10N2O10S2.2Na/c15-3-1-5(27(21,22)23)11(17)9-7(3)13(19)10-8(14(9)20)4(16)2-6(12(10)18)28(24,25)26;;/h1-2,17-18H,15-16H2,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2
SMILES:
C1=C(C2=C(C(=C1S(=O)(=O)[O-])O)C(=O)C3=C(C2=O)C(=C(C=C3N)S(=O)(=O)[O-])O)N.[Na+].[Na+]
Molecular Formula:
C14H8N2Na2O10S2
Molecular Weight:
474.3 g/mol
Acid Blue 45
CAS No.: 2861-02-1
Cat. No.: VC20836232
Molecular Formula: C14H8N2Na2O10S2
Molecular Weight: 474.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2861-02-1 |
|---|---|
| Molecular Formula | C14H8N2Na2O10S2 |
| Molecular Weight | 474.3 g/mol |
| IUPAC Name | disodium;4,8-diamino-1,5-dihydroxy-9,10-dioxoanthracene-2,6-disulfonate |
| Standard InChI | InChI=1S/C14H10N2O10S2.2Na/c15-3-1-5(27(21,22)23)11(17)9-7(3)13(19)10-8(14(9)20)4(16)2-6(12(10)18)28(24,25)26;;/h1-2,17-18H,15-16H2,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2 |
| Standard InChI Key | WSALIDVQXCHFEG-UHFFFAOYSA-L |
| SMILES | C1=C(C2=C(C(=C1S(=O)(=O)[O-])O)C(=O)C3=C(C2=O)C(=C(C=C3N)S(=O)(=O)[O-])O)N.[Na+].[Na+] |
| Canonical SMILES | C1=C(C2=C(C(=C1S(=O)(=O)[O-])O)C(=O)C3=C(C2=O)C(=C(C=C3N)S(=O)(=O)[O-])O)N.[Na+].[Na+] |
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